Cas no 847357-49-7 (Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-)

Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)- structure
847357-49-7 structure
Product Name:Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-
CAS No:847357-49-7
MF:C3H4ClNO3
MW:137.521759986877
CID:4218355
PubChem ID:10931489
Update Time:2025-04-24

Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-
    • Acetic acid, 2-chloro-2-(hydroxyimino)-, methyl ester, (2E)-
    • Methyl (E)-2-chloro-2-(hydroxyimino)acetate
    • starbld0030480
    • SCHEMBL8024507
    • methyl 2-chloro-2-(hydroxyimino)acetate
    • 847357-49-7
    • G20153
    • methyl (2Z)-2-chloro-2-(hydroxyimino)acetate
    • Inchi: 1S/C3H4ClNO3/c1-8-3(6)2(4)5-7/h7H,1H3/b5-2+
    • InChI Key: QGSZBXNCEKAJIH-GORDUTHDSA-N
    • SMILES: C(OC)(=O)/C(/Cl)=N\O

Computed Properties

  • Exact Mass: 136.9879707Da
  • Monoisotopic Mass: 136.9879707Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.9Ų

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